1-(2-bromophenyl)-2,2-difluoroethan-1-one

• IUPAC Name: 1-(2-bromophenyl)-2,2-difluoroethanone
• InChI: InChI=1S/C8H5BrF2O/c9-6-4-2-1-3-5(6)7(12)8(10)11/h1-4,8H
• InChI Key: LPYRPBFFLWHOPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C(F)F)Br
• Molecular Formula: C8H5BrF2O
• Molecular Weight: 235.02 g/mol
• CAS No.: 1956376-82-1

Description

1-(2-bromophenyl)-2,2-difluoroethan-1-one is a useful research compound. Its molecular formula is C8H5BrF2O and its molecular weight is 235.02 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Benzimidazoles and Thieno[2,3-d]imidazoles : o-Bromophenyl isocyanide, related to 1-(2-bromophenyl)-2,2-difluoroethan-1-one, reacts with primary amines under CuI catalysis to produce 1-substituted benzimidazoles and 3H-thieno[2,3-d]imidazoles (Lygin & Meijere, 2009).

• Crystal Structures Characterization : Studies on similar compounds, such as 2-(p-bromophenyl)-5-(2-pyridyl)-1,3,4-oxadiazole, have been conducted for structural analysis and intermolecular interactions (Jiang et al., 2014).

• Conformational Studies : Research on 1-(2-bromophenyl)azetidin-2-one and 1-(2-bromophenyl)pyrrolidin-2-one revealed significant insights into their planarity and non-planarity in solution and solid states, offering a perspective on the structural behavior of related compounds (Fujiwara, Varley, & van der Veen, 1977).

• Synthesis of Difluoroalkanals : The synthesis of α-fluoro- and α,α-difluoroalkanals from bromofluoroalkanes, akin to this compound, demonstrates the potential for generating a variety of fluorine-containing compounds (Suga & Schlosser, 1990).

• Synthesis of Pyrrolo[1,2-a]quinolines and Ullazines : 1-(2-Bromophenyl)-1H-pyrrole, closely related to this compound, has been used in the synthesis of pyrrolo[1,2-a]quinolines and ullazines, showing its utility in synthesizing complex heterocyclic structures (Das, Ghosh, & Koenig, 2016).

• Oxidation Studies : The oxidation of alcohols, including those similar to this compound, by potassium tetraoxoferrate(VI) has been studied, elucidating the formation of ketones and providing insights into oxidation mechanisms (Norcross, Lewis, Gai, Noureldin, & Lee, 1997).